Cas no 73431-52-4 (Benzeneethanamine,4-ethenyl-N,N-dimethyl-)

Benzeneethanamine,4-ethenyl-N,N-dimethyl- structure
73431-52-4 structure
Product Name:Benzeneethanamine,4-ethenyl-N,N-dimethyl-
CAS No:73431-52-4
MF:C12H17N
MW:175.270083189011
CID:567949
PubChem ID:3018437
Update Time:2025-04-19

Benzeneethanamine,4-ethenyl-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,4-ethenyl-N,N-dimethyl-
    • 2-(4-ethenylphenyl)-N,N-dimethylethanamine
    • N,N-dimethyl-p-vinylphenethylamine
    • DTXSID00994192
    • NS00060250
    • EINECS 277-472-1
    • SCHEMBL213342
    • 73431-52-4
    • 2-(4-Ethenylphenyl)-N,N-dimethylethan-1-amine
    • 4-(2-dimethylaminoethyl)styrene
    • Inchi: 1S/C12H17N/c1-4-11-5-7-12(8-6-11)9-10-13(2)3/h4-8H,1,9-10H2,2-3H3
    • InChI Key: OHDSHGBRKMRPHC-UHFFFAOYSA-N
    • SMILES: N(C)(C)CCC1C=CC(C=C)=CC=1

Computed Properties

  • Exact Mass: 175.136099547g/mol
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 0.929
  • Boiling Point: 256.5°C at 760 mmHg
  • Flash Point: 99.5°C
  • Refractive Index: 1.546
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